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Compound of Interest

Compound Name: Methyl 2-amino-5-iodobenzoate

Cat. No.: B184775

Essential Safety and Handling Guide for Methyl
2-amino-5-iodobenzoate

Chemical Identifier:

 Name: Methyl 2-amino-5-iodobenzoate
e CAS Number: 77317-55-6[1][2]

e Molecular Formula: C8H8INO2[1]

e Molecular Weight: 277.06 g/mol [1]

This guide provides essential safety protocols, personal protective equipment (PPE)
recommendations, and operational procedures for the safe handling and disposal of Methyl 2-
amino-5-iodobenzoate in a laboratory setting.

Hazard Identification and Summary

Methyl 2-amino-5-iodobenzoate is classified with the following hazards:
» Skin Irritation (Category 2): Causes skin irritation.[3][4]

e Serious Eye Irritation (Category 2A): Causes serious eye irritation.[3][4]
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o Specific Target Organ Toxicity (Single Exposure) (Category 3): May cause respiratory

irritation.[3][4]

It is crucial to handle this compound with care in a well-ventilated area, utilizing appropriate

personal protective equipment to minimize exposure.

Personal Protective Equipment (PPE)

The following table summarizes the recommended personal protective equipment for handling

Methyl 2-amino-5-iodobenzoate.

Protection Type

Equipment

Specification

Purpose

Eye and Face

Protection

Safety Goggles or
Face Shield

Conforming to EN166
(EU) or NIOSH (US)
standards.[4][5]

Protects against
splashes and dust

particles.

Skin Protection

Chemical-resistant

Gloves

Nitrile or latex gloves
are suitable for
handling iodine

compounds.[6]

Prevents direct skin

contact and irritation.

Lab Coat or Chemical-

resistant Clothing

Fire/flame resistant

and impervious

Protects skin and

personal clothing from

clothing.[5] contamination.
Use a NIOSH-
approved respirator if
_ _ Air-purifying ventilation is
Respiratory Protection _ _ .
Respirator inadequate or if

exposure limits are
exceeded.[5][7]

Prevents inhalation of
dust and vapors,
which can cause

respiratory irritation.

Operational Plan: Step-by-Step Handling Procedure

Adherence to a systematic workflow is critical to ensure safety when working with Methyl 2-

amino-5-iodobenzoate.

1. Preparation:
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Ensure the work area, preferably a chemical fume hood, is clean and uncluttered.
Verify that the fume hood is functioning correctly.
Assemble all necessary equipment and reagents.
Clearly label all containers.
Locate the nearest emergency eyewash station and safety shower.[4]
. Donning PPE:
Put on a lab coat, ensuring it is fully buttoned.
Wear appropriate chemical-resistant gloves.[8]

Put on safety goggles. A face shield should be worn over safety glasses if there is a risk of
splashing.[8]

If necessary, based on risk assessment, don a respirator.
. Handling and Experimentation:
Conduct all weighing and dispensing of the compound inside a chemical fume hood.[9]
Avoid creating dust.
Keep the container tightly closed when not in use.[4]
Wash hands thoroughly after handling, even if gloves were worn.[3]
Do not eat, drink, or smoke in the laboratory area.[10]
. Post-Experiment:
Decontaminate all work surfaces.

Properly segregate and label all waste generated.
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5. Doffing PPE:

 Remove PPE in an order that minimizes cross-contamination (e.g., gloves first, then
goggles, then lab coat).

e Wash hands thoroughly with soap and water after removing all PPE.

Disposal Plan

Proper disposal is essential to prevent environmental contamination and ensure compliance
with regulations.

» Waste Segregation: Methyl 2-amino-5-iodobenzoate is a halogenated organic compound.
All waste containing this chemical, including unused product, reaction residues, and
contaminated materials (e.g., gloves, weighing papers), must be collected in a designated,
properly labeled hazardous waste container for halogenated organic waste.[9]

o Container Management: Waste containers should be made of a compatible material, kept
tightly closed when not in use, and stored in a designated satellite accumulation area.[9]

e Regulatory Compliance: Dispose of the chemical waste in accordance with all applicable
federal, state, and local environmental regulations. Contact your institution's environmental
health and safety (EHS) department for specific guidance.[10]

Workflow Visualization

The following diagram illustrates the key steps for safely handling Methyl 2-amino-5-
iodobenzoate.
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Caption: Workflow for handling Methyl 2-amino-5-iodobenzoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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